Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Chemical Communications Pub Date: 2015-02-04 DOI: 10.1039/C4CC08920K

Abstract

We report the first example of a general, exhaustive Pd-mediated cross-coupling of polychloroarenes in the presence of a deficit of nucleophiles, mediated by the highly active PEPPSI-IPent catalyst. Our results indicate that this catalyst system may be applicable to the pseudo-living polymerisation of chloroarene monomers.

Graphical abstract: Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex
Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†
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